Biotin Sulfone

• CAS No.: 40720-05-6
• Product Name: Biotin Sulfone
• Molecular Formula: C10H16N2O5S
• Molecular Weight: 276.31 g/mol
• IUPAC Name: 5-[(3aS,4S,6aR)-2,5,5-trioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoic acid
• Standard InChI: InChI=1S/C10H16N2O5S/c13-8(14)4-2-1-3-7-9-6(5-18(7,16)17)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/t6-,7-,9-/m0/s1
• Standard InChIKey: QPFQYMONYBAUCY-ZKWXMUAHSA-N
• Isomeric SMILES: C1[C@H]2[C@@H]([C@@H](S1(=O)=O)CCCCC(=O)O)NC(=O)N2
• SMILES: C1C2C(C(S1(=O)=O)CCCCC(=O)O)NC(=O)N2
• Canonical SMILES: C1C2C(C(S1(=O)=O)CCCCC(=O)O)NC(=O)N2
• Physical Description: Solid
• Description: Biotin sulfone belongs to the class of organic compounds known as biotin and derivatives. These are organic compounds containing a ureido (tetrahydroimidizalone) ring fused with a tetrahydrothiophene ring. Biotin sulfone is soluble (in water) and a weakly acidic compound (based on its pKa). Biotin sulfone has been detected in multiple biofluids, such as urine and blood. Biotin sulfone can be biosynthesized from biotin sulfoxide.; Biotin sulfone is a member of the class of biotins that is biotin sulfoxide with a sulfone group replacing the sulfoxide. It has a role as a metabolite. It is a member of biotins and a sulfone. It derives from a biotin sulfoxide.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic Acid 5,5-Dioxide; Biotin 5,5-Dioxide; 5-[(1S,2S,5R)-3,3,7-trioxo-3,lambda6-thia-6,8-diazabicyclo[3.3.0]oct-2-yl]pentanoic acid
• PubChem Compound: 83863
• Last Modified: Nov 11 2021